2-[8-(4-methoxyphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazin-2-yl]acetonitrile

• IUPAC Name: 2-[8-(4-methoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetonitrile
• InChI: InChI=1S/C14H13N5O3/c1-22-11-4-2-10(3-5-11)17-8-9-18-12(20)13(21)19(7-6-15)16-14(17)18/h2-5H,7-9H2,1H3
• InChI Key: CQMRMBHAPJPCCR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC#N
• Molecular Formula: C14H13N5O3
• Molecular Weight: 299.28 g/mol
• CAS No.: 941996-02-7

Description

The compound contains an imidazo[2,1-c][1,2,4]triazine ring which is a fused ring structure containing nitrogen atoms. This type of structure is often found in various biologically active compounds. The compound also contains a methoxyphenyl group, which is a phenyl ring (a type of aromatic ring) with a methoxy group (-O-CH3) attached to it.

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. The compound is a part of the heterocyclic compounds from oxazol-5(4H)-one and 1,2,4-triazin-6(5H)-one classes

Mode of Action

It is known that the compound interacts with its targets, leading to changes in cellular processes . The specific interactions and resulting changes are subject to ongoing research.

Biochemical Pathways

The compound is likely to affect several biochemical pathways due to its complex structure. It is known that fragments of 1,2,4-triazolo[5,1-c][1,2,4]triazin-7-one are found in many compounds with various types of biological activities .

Pharmacokinetics

It is known that similar compounds in the 6-hydroxy-1,2,4-triazine-3,5(2h,4h)-dione class appear to be metabolically resistant to o-glucuronidation . This could potentially impact the bioavailability of the compound.

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown. The compound is part of the heterocyclic compounds from oxazol-5(4H)-one and 1,2,4-triazin-6(5H)-one classes , which are known to have various biological activities

Biochemical Analysis

Biochemical Properties

2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetonitrile plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to inhibit certain enzymes involved in metabolic pathways, such as D-amino acid oxidase (DAAO), which is crucial for the metabolism of D-amino acids . The interaction with DAAO involves binding to the active site of the enzyme, thereby inhibiting its activity and affecting the overall metabolic process.

Cellular Effects

The effects of 2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetonitrile on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to affect the NMDA receptor signaling pathway, which is critical for synaptic plasticity and memory function . Additionally, it can alter the expression of genes involved in oxidative stress response, thereby impacting cellular metabolism and homeostasis.

Molecular Mechanism

At the molecular level, 2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetonitrile exerts its effects through specific binding interactions with biomolecules. It binds to the active sites of enzymes, leading to inhibition or activation of their functions. For instance, its inhibition of D-amino acid oxidase (DAAO) results in decreased metabolism of D-amino acids, which can have downstream effects on cellular processes . Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetonitrile change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under certain conditions but may degrade over time, leading to a reduction in its efficacy . Long-term exposure to this compound in in vitro or in vivo studies has revealed potential impacts on cellular homeostasis and function.

Dosage Effects in Animal Models

The effects of 2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetonitrile vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects, such as enhanced cognitive function and reduced oxidative stress . At higher doses, it can lead to toxic or adverse effects, including cellular damage and disruption of metabolic processes. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm.

Metabolic Pathways

2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetonitrile is involved in several metabolic pathways. It interacts with enzymes such as D-amino acid oxidase (DAAO), affecting the metabolism of D-amino acids . This interaction can alter metabolic flux and metabolite levels, leading to changes in cellular energy balance and homeostasis. Additionally, the compound may influence other metabolic pathways by modulating the activity of key enzymes and cofactors.

Transport and Distribution

The transport and distribution of 2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetonitrile within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments . For example, it may be transported into the mitochondria, where it can exert its effects on cellular metabolism and energy production.

Subcellular Localization

The subcellular localization of 2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetonitrile is crucial for its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications . For instance, its localization to the mitochondria can enhance its impact on cellular energy metabolism and oxidative stress response. Understanding the subcellular distribution of this compound is essential for elucidating its mechanism of action and potential therapeutic applications.